3-Cyclopentyloxypyridin-2-amine;hydrochloride

• IUPAC Name: 3-cyclopentyloxypyridin-2-amine;hydrochloride
• InChI: InChI=1S/C10H14N2O.ClH/c11-10-9(6-3-7-12-10)13-8-4-1-2-5-8;/h3,6-8H,1-2,4-5H2,(H2,11,12);1H
• InChI Key: QMSXOULXQBKZLH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OC2=C(N=CC=C2)N.Cl
• Molecular Formula: C10H15ClN2O
• Molecular Weight: 214.69 g/mol

Description

3-Cyclopentyloxypyridin-2-amine;hydrochloride is a chemical compound with the CAS number 2361645-65-8. It has a molecular weight of 214.69.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H14N2O.ClH/c11-10-9 (6-3-7-12-10)13-8-4-1-2-5-8;/h3,6-8H,1-2,4-5H2, (H2,11,12);1H. This code provides a detailed description of the molecule’s structure.

Physical And Chemical Properties Analysis

The physical form of this compound is a powder. It has a molecular weight of 214.69. The compound is stored at room temperature.

Mechanism of Action

The mechanism of action of 3-Cyclopentyloxypyridin-2-amine hydrochloride is primarily through its interaction with the endocannabinoid system in the human body. It acts as a potent agonist of the CB1 and CB2 receptors, which are responsible for regulating various physiological processes such as pain, inflammation, and immune response.
Biochemical and Physiological Effects:
3-Cyclopentyloxypyridin-2-amine hydrochloride has been shown to have various biochemical and physiological effects on the human body. It has been shown to reduce pain and inflammation by modulating the release of neurotransmitters such as glutamate and substance P. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-Cyclopentyloxypyridin-2-amine hydrochloride in lab experiments is its potency and selectivity towards the CB1 and CB2 receptors. It has also been shown to have a long half-life, making it ideal for studying its pharmacokinetics and pharmacodynamics. However, one of the limitations of using this compound is its potential for abuse and addiction, which can make it challenging to conduct experiments in a controlled environment.

Future Directions

There are several future directions for the study of 3-Cyclopentyloxypyridin-2-amine hydrochloride. One of the areas of focus is the development of new synthetic cannabinoids that have improved therapeutic properties and reduced potential for abuse. Another area of focus is the study of the endocannabinoid system and its role in various physiological processes, which can help identify new therapeutic targets for the treatment of various diseases. Additionally, there is a need for further research into the potential side effects and long-term effects of using synthetic cannabinoids in the human body.
Conclusion:
In conclusion, 3-Cyclopentyloxypyridin-2-amine hydrochloride is a synthetic cannabinoid that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Its potency and selectivity towards the CB1 and CB2 receptors make it an ideal compound for studying the endocannabinoid system and its role in various physiological processes. However, its potential for abuse and addiction highlights the need for caution when conducting experiments with this compound. Future research in this area can help identify new therapeutic targets and improve our understanding of the endocannabinoid system.

Synthesis Methods

The synthesis of 3-Cyclopentyloxypyridin-2-amine hydrochloride involves the reaction between 1-(2,4-dichlorophenyl)-5-(4-cyclopropylmethoxyphenyl)-4-methyl-1H-pyrazole-3-carboxylic acid and 1,1'-carbonyldiimidazole in the presence of triethylamine. The resulting product is then treated with pyridine and hydrochloric acid to obtain 3-Cyclopentyloxypyridin-2-amine hydrochloride.

Scientific Research Applications

3-Cyclopentyloxypyridin-2-amine hydrochloride has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects. It has also been studied for its potential in the treatment of various neurological disorders such as multiple sclerosis, Parkinson's disease, and epilepsy.

Safety and Hazards

The safety data sheet for 3-Cyclopentyloxypyridin-2-amine;hydrochloride indicates that it may cause skin irritation and respiratory irritation. The compound should be handled with care, and protective measures should be taken to avoid exposure.